![molecular formula C16H16Cl2N2O2S2 B3014040 2-(2,5-dichlorothiophene-3-carboxamido)-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide CAS No. 868965-81-5](/img/structure/B3014040.png)
2-(2,5-dichlorothiophene-3-carboxamido)-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide
Description
The compound is a complex organic molecule that likely contains a thiophene ring structure, which is a five-membered ring consisting of four carbon atoms and a sulfur atom . The molecule also seems to have carboxamide and methyl groups attached to it .
Synthesis Analysis
While specific synthesis methods for this compound are not available, thiophene derivatives can be synthesized through various methods, such as the Gewald reaction, the Paal–Knorr synthesis, the Fiesselmann synthesis, and the Hinsberg synthesis .Scientific Research Applications
Antimicrobial Applications
This compound has been studied for its antimicrobial properties. A study has shown that derivatives of this compound, specifically 3-(2,5-dichlorothiophen-3-yl)-5-arylpyrazole-1-carbothioamides, exhibit moderate activity against certain bacteria and fungi . This suggests that our compound of interest could potentially be developed into antimicrobial agents.
Antioxidant Properties
The antioxidant activity of related compounds has been evaluated, with some showing good to excellent activity compared with ascorbic acid . This indicates that our compound may also serve as a potent antioxidant, which could be beneficial in preventing oxidative stress-related diseases.
Molecular Docking Studies
Molecular docking studies have been conducted on similar compounds, revealing good affinity with cytochrome P450 14 alpha-sterol demethylase (CYP51) . This implies that our compound could be used in drug development, particularly in designing inhibitors that target CYP51.
Anti-inflammatory and Analgesic Potential
Compounds with a pyrazole-carbothioamide moiety, which is structurally related to our compound, have shown anti-inflammatory and analgesic properties . Therefore, our compound may have applications in the development of new anti-inflammatory and pain-relief medications.
Cytotoxicity Against Tumor Cells
Some derivatives have demonstrated cytotoxicity against human tumor cell lines . This suggests that our compound could be explored for its potential use in cancer therapy, particularly in targeting specific types of cancer cells.
Treatment of Neurodegenerative Diseases
Derivatives of thiophene compounds have been used in the preparation of therapeutic inhibitors for Alzheimer’s disease and other metabolic disorders . This indicates that our compound could be researched further for its applicability in treating neurodegenerative diseases.
properties
IUPAC Name |
2-[(2,5-dichlorothiophene-3-carbonyl)amino]-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16Cl2N2O2S2/c1-19-15(22)12-8-5-3-2-4-6-10(8)23-16(12)20-14(21)9-7-11(17)24-13(9)18/h7H,2-6H2,1H3,(H,19,22)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XGGICESYPXPPLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=C(SC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16Cl2N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-dichlorothiophene-3-carboxamido)-N-methyl-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-benzothiazol-2-yl)-2-fluoro-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide](/img/structure/B3013957.png)
![N-([1,1'-biphenyl]-2-yl)-2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)propanamide](/img/structure/B3013961.png)
![2-((6-methylthieno[2,3-d]pyrimidin-4-yl)thio)-N-(o-tolyl)acetamide](/img/structure/B3013966.png)
![4-morpholino-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)benzamide](/img/structure/B3013968.png)
![ethyl (2Z)-2-[3-[2-(2,4-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate](/img/structure/B3013971.png)
![6,6-Difluoro-2-oxabicyclo[3.1.0]hexane-1-carbonitrile](/img/structure/B3013976.png)
![(E)-4-(Dimethylamino)-N-[(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)methyl]but-2-enamide](/img/structure/B3013979.png)
